Cas no 73607-00-8 (1-(2,7-naphthyridin-3-yl)-Ethanone)
73607-00-8 structure
Product Name:1-(2,7-naphthyridin-3-yl)-Ethanone
CAS No:73607-00-8
MF:C10H8N2O
MW:172.18332195282
CID:571030
PubChem ID:155795
Update Time:2025-04-19
1-(2,7-naphthyridin-3-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,7-naphthyridin-3-yl)-Ethanone
- 1-(2,7-naphthyridin-3-yl)ethanone
- Ethanone,1-(2,7-naphthyridin-3-yl)-
- naphthyridylmethylketone
- 3-Acetyl-2,7-naphthyridine
- DTXSID20223794
- 1-[2,7]naphthyridin-3-yl-ethanone
- CHEBI:172424
- JZ8VZ66FZA
- 1-(2,7-naphthyridin-3-yl)ethan-1-one
- 1-(2,7-Naphthyridin-3-yl)ethanone, 9CI
- Ethanone, 1-(2,7-naphthyridin-3-yl)-
- 2,7-Naphthyridine-3-methylketone
- 73607-00-8
-
- Inchi: 1S/C10H8N2O/c1-7(13)10-4-8-2-3-11-5-9(8)6-12-10/h2-6H,1H3
- InChI Key: VBBXXOOMKKQNNS-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C2C=CN=CC2=CN=1
Computed Properties
- Exact Mass: 172.063662883g/mol
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42.8Ų
1-(2,7-naphthyridin-3-yl)-Ethanone Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
73607-00-8 (1-(2,7-naphthyridin-3-yl)-Ethanone) Related Products
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- 20857-21-0(2-Pyridinecarboxaldehyde,6-acetyl-)
- 91544-03-5(1-(Isoquinolin-3-yl)ethanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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